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Compound Focus: Neodol 25-3S

CAS No.: 12688-28-7

Cat. No.: S1825920

Neodol 25-3S Overview

Neodol 25-3S is a surfactant supplied by Shell Chemicals. The table below summarizes its key identifiers:

Property Description

Product Name Neodol 25-3S [1]

CAS Registry Number  12688-28-7 [1] [2]

Chemical Description C12-15 Alcohol Ethoxylate, 3 EO (Ethylene Oxide) [3]

Base Alcohol Neodol 25 (a blend of C12, C13, C14, and C15 linear primary alcohols) [3]
Key Characteristics: As a nonionic surfactant, Neodol 25-3S is known for its stability in both acidic and

alkaline environments [4]. It is classified as a sulphation-grade ethoxylate, meaning it is designed to be

converted into a more powerful anionic surfactant (alcohol ethoxysulphate) for high-foaming applications

[3].

General Industry Applications
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While the search results do not mention textile applications, they detail uses in other sectors that may share

similar mechanistic principles.

Application Area Function & Details

Light-Duty Liquid Used as a raw material for sulfation to create high-foaming anionic surfactants
Detergents for products like dishwashing liquids [3].

Hard Surface Effective in formulations for all-purpose cleaners, bathroom cleaners, and floor
Cleaners cleaners due to its grease-cutting abilities [3].

Laundry Detergents Provides detergency for removing soils and stains from fabrics; compatible

with builders and enzymes [3].

Proposed Textile Application Workflow

Based on its properties, Neodol 25-3S could be evaluated as a scouring and wetting agent for textile

processing. The following diagram outlines a potential experimental workflow for this application.
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Detailed Experimental Protocol

Objective: To assess the effectiveness of Neodol 25-3S as a scouring agent for removing natural oils, waxes,

and impurities from raw cotton fabric.

Materials:

e Raw, greige cotton fabric (swatches of 10 cm x 10 cm)
¢ Neodol 25-3S
e Deionized water
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e Laboratory-scale dyeing machine or beakers with magnetic stirrers

¢ Analytical balance

e Drying oven

e Equipment for performance testing: Drop Shape Analyzer for wetting time, Spectrophotometer for
whiteness index.

Methodology:

¢ Solution Preparation: Prepare a series of scouring baths with 200 mL deionized water and varying
concentrations of Neodol 25-3S (e.g., 0.1, 0.5, and 1.0 g/L). A blank bath with no surfactant should
be included as a control.

e Scouring Process:

Weigh the dry fabric swatches beforehand.

Immerse one fabric swatch in each bath.

Process the baths at 60°C for 20 minutes with constant agitation.

After treatment, rinse the fabrics thoroughly with warm deionized water and air-dry or oven-dry.

¢ Performance Evaluation:

o Wetting Time: Measure the time for a water droplet to fully penetrate the scoured fabric using a
drop test method. Faster wetting indicates better surfactant performance.

o Oil Stain Removal: Apply a standardized amount of mineral oil to fabric swatches before
scouring. After processing, visually assess the stain removal or use the spectrophotometer to
measure the residual stain.

o Fabric Whiteness: Measure the whiteness index (WI) of the scoured fabrics using a
spectrophotometer. A higher WI indicates better removal of colored impurities.

[¢]

[e]

[e]

o

Application Considerations

For researchers developing textile applications, consider these factors based on the general properties of

Neodol surfactants:

¢ Synergistic Formulations: NEODOL ethoxylates are often used in combination with other surfactant
types (e.g., anionic, amphoteric) to optimize performance features like detergency, foam profile, and
compatibility with other chemicals [3].

e Water Quality: The effectiveness of surfactants can be influenced by water hardness. Experiments
should be conducted under the relevant water conditions for the target application.

¢ Biodegradability: A key strength of the NEODOL range is its biodegradability, an important factor for
sustainable textile processing [3].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1825920?utm_src=pdf-body
https://web.archive.org/web/20190824022231/https://www.shell.com/business-customers/chemicals/our-products/higher-olefins-and-derivatives/neodol-alcohols-and-ethoxylates.html
https://web.archive.org/web/20190824022231/https://www.shell.com/business-customers/chemicals/our-products/higher-olefins-and-derivatives/neodol-alcohols-and-ethoxylates.html
https://www.smolecule.com/products/s1825920?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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